2-(benzylthio)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C21H19NO2S/c23-21(16-25-15-17-7-3-1-4-8-17)22-18-11-13-20(14-12-18)24-19-9-5-2-6-10-19/h1-14H,15-16H2,(H,22,23)
• InChI Key: LZISTQGGUAEUNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C21H19NO2S
• Molecular Weight: 349.4 g/mol

Description

2-(benzylthio)-N-(4-phenoxyphenyl)acetamide, also known as BPPA, is a chemical compound that has been widely studied in scientific research. It is a member of the thioacetamide family, which has been shown to have various biological activities. BPPA has been found to exhibit potent anticancer properties, making it a promising candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-(4-phenoxyphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of the Akt signaling pathway. Akt is a protein kinase that is involved in cell survival and proliferation, and its activation has been implicated in the development and progression of cancer. This compound has been shown to inhibit Akt phosphorylation, leading to the induction of apoptosis in cancer cells.
Biochemical and physiological effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce the expression of pro-apoptotic proteins such as Bax and Bad, while inhibiting the expression of anti-apoptotic proteins such as Bcl-2. This compound has also been found to induce the production of reactive oxygen species (ROS), which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylthio)-N-(4-phenoxyphenyl)acetamide in lab experiments is its potent anticancer activity, which makes it a useful tool for studying cancer biology and developing new cancer therapies. However, one limitation is that this compound has not been extensively studied in vivo, so its efficacy and safety in animal models is not well understood.

Future Directions

There are several future directions for research on 2-(benzylthio)-N-(4-phenoxyphenyl)acetamide. One area of interest is the development of new cancer therapies based on this compound and other thioacetamide compounds. Another area of interest is the study of the mechanism of action of this compound, which could lead to the identification of new targets for cancer therapy. Additionally, more research is needed to understand the safety and efficacy of this compound in animal models, which could pave the way for clinical trials in humans.

Synthesis Methods

2-(benzylthio)-N-(4-phenoxyphenyl)acetamide can be synthesized using a simple procedure that involves the reaction of 4-phenoxyphenylacetic acid with thionyl chloride, followed by reaction with benzyl mercaptan. The product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

2-(benzylthio)-N-(4-phenoxyphenyl)acetamide has been extensively studied for its potential use in cancer therapy. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which makes it a promising candidate for the development of new cancer drugs. This compound has also been found to inhibit the growth of tumor cells in vitro and in vivo, suggesting that it may have potential as an anticancer agent.